Cas no 25118-23-4 (Ethyl 6-heptenoate)
Ethyl 6-heptenoate structure
Product Name:Ethyl 6-heptenoate
CAS No:25118-23-4
MF:C9H16O2
MW:156.222143173218
MDL:MFCD00671845
CID:1420915
PubChem ID:24878839
Update Time:2025-04-20
Ethyl 6-heptenoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl Hept-6-enoate
- 545643_ALDRICH
- AC1LBM5B
- CTK0J4373
- AR-1H1775
- AC1Q656I
- 6-Heptensaeure-ethylester
- Ethyl 6-heptenoate
- 6-Heptenoic acid, ethyl ester
- ACMC-20akxz
- hept-6-enoic acid ethyl ester
- Hept-6-ensaeure-aethylester
- ethyl hept-7-enoate
- SY284682
- D86379
- CS-0159602
- J-015819
- ETHYL 6-HEPTENOATE 98
- DTXSID60339964
- DB-067317
- MFCD00671845
- SCHEMBL515049
- AKOS015915298
- 25118-23-4
- Ethyl 6-heptenoate, 98%
- DTXCID30291045
-
- MDL: MFCD00671845
- Inchi: 1S/C9H16O2/c1-3-5-6-7-8-9(10)11-4-2/h3H,1,4-8H2,2H3
- InChI Key: FTJATNSAFIFEDU-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCC=C)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.89 g/mL at 25 °C(lit.)
- Boiling Point: 189 °C(lit.)
- Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- Refractive Index: n20/D 1.426(lit.)
- PSA: 26.3
- Solubility: Not available
Ethyl 6-heptenoate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
Ethyl 6-heptenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200033-1g |
Ethyl 6-heptenoate |
25118-23-4 | 97% | 1g |
£297.00 | 2022-03-01 | |
| Fluorochem | 200033-2g |
Ethyl 6-heptenoate |
25118-23-4 | 97% | 2g |
£453.00 | 2022-03-01 | |
| Fluorochem | 200033-5g |
Ethyl 6-heptenoate |
25118-23-4 | 97% | 5g |
£1077.00 | 2022-03-01 | |
| Apollo Scientific | OR01811-1g |
Ethyl hept-6-enoate |
25118-23-4 | 98% | 1g |
£26.00 | 2025-02-19 | |
| Apollo Scientific | OR01811-5g |
Ethyl hept-6-enoate |
25118-23-4 | 98% | 5g |
£119.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E921288-1g |
Ethyl 6-heptenoate |
25118-23-4 | 98% | 1g |
¥628.20 | 2022-01-10 | |
| TRC | E081535-250mg |
Ethyl 6-heptenoate |
25118-23-4 | 250mg |
$ 255.00 | 2022-06-05 | ||
| TRC | E081535-500mg |
Ethyl 6-heptenoate |
25118-23-4 | 500mg |
$ 425.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 545643-5G |
Ethyl 6-heptenoate |
25118-23-4 | 98% | 5G |
¥1705.07 | 2022-02-24 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB22298-1g |
Ethyl 6-heptenoate |
25118-23-4 | 97% | 1g |
509.00 | 2021-06-01 |
Ethyl 6-heptenoate Related Literature
-
Ahmed M. Zaed,Michael D. Swift,Andrew Sutherland Org. Biomol. Chem. 2009 7 2678
-
Satvika Burugupalli,Mark B. Richardson,Spencer J. Williams Org. Biomol. Chem. 2017 15 7422
-
Praveenkumar Upadhyay,Vivek Srivastava RSC Adv. 2015 5 740
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Satvika Burugupalli,Catarina F. Almeida,Dylan G. M. Smith,Sayali Shah,Onisha Patel,Jamie Rossjohn,Adam P. Uldrich,Dale I. Godfrey,Spencer J. Williams Chem. Sci. 2020 11 2161
-
Yongsheng Yang,Jiayi Guo,Huimin Ng,Zhiyong Chen,Peili Teo Chem. Commun. 2014 50 2608
25118-23-4 (Ethyl 6-heptenoate) Related Products
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- 852570-02-6(Hexanoic acid, 10-undecenyl ester)
- 18451-96-2(10-Undecenoic acid,pentyl ester)
- 67233-91-4(9-Decenoic acid, ethyl ester)
- 35194-39-9(8-Nonenoic acid, ethylester)
- 76293-70-4(10-Undecenoic acid, 5-hexenyl ester)
- 68141-27-5(heptyl undec-10-enoate)
- 692-86-4(10-Undecenoic Acid Ethyl Ester)
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